3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid

• IUPAC Name: 3-[(3,5-dichlorobenzoyl)amino]-2-methylbutanoic acid
• InChI: InChI=1S/C12H13Cl2NO3/c1-6(12(17)18)7(2)15-11(16)8-3-9(13)5-10(14)4-8/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key: CHLURAFJPKLJJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)NC(=O)C1=CC(=CC(=C1)Cl)Cl)C(=O)O
• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol

Description

3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. It is a member of the arylacetic acid class of NSAIDs and works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation.

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation. It does this by inhibiting the activity of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. By inhibiting COX, 3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid reduces the production of prostaglandins, which in turn reduces pain and inflammation.
Biochemical and Physiological Effects
Diclofenac has a number of biochemical and physiological effects on the body. It is primarily used as an analgesic and anti-inflammatory agent, and is effective at reducing pain and inflammation in a variety of conditions. It has also been shown to have antiplatelet effects, which can help to prevent blood clots from forming.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages and limitations for use in lab experiments. One of the main advantages is its well-established safety profile, which makes it a popular choice for use in preclinical studies. However, its effects on the liver and kidneys can limit its use in certain types of experiments, and its metabolism can also complicate data interpretation.

Future Directions

There are a number of future directions for research on 3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid. One area of interest is the development of new formulations and delivery systems for this compound, which could improve its efficacy and reduce its side effects. Another area of interest is the development of new NSAIDs with improved safety profiles and fewer side effects. Finally, there is also interest in studying the potential role of this compound in the treatment of various types of cancer, as it has been shown to have anticancer effects in some studies.

Synthesis Methods

The synthesis of 3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid involves the reaction of 2,6-dichloroaniline with 2-methylbutyric anhydride in the presence of a catalyst such as triethylamine. This reaction results in the formation of the this compound molecule, which can then be purified and used for various applications.

Scientific Research Applications

Diclofenac has been extensively studied for its potential applications in various fields of scientific research. One of the most commonly studied applications of 3-[(3,5-Dichlorobenzoyl)amino]-2-methylbutanoic acid is its use as a model drug for studying drug metabolism and pharmacokinetics. Diclofenac is metabolized by the liver and excreted in the urine, making it an ideal model drug for studying these processes.